Petunidin chloride

Description

Petunidin chloride is an anthocyanidin chloride that has petunidin as the cationic component and functions as a metabolite . Petunidin, the base compound, is an O-methylated anthocyanidin derived from delphinidin, imparting blue-red pigments to flowers, fruits, and red wine . The name "Petunidin" is derived from the flower Petunia .

Petunidin chloride is used to bind with and suppress the activity of focal adhesion kinase and to inhibit platelet-derived growth factor-induced aortic smooth muscle cell migration, which may confer a protective effect against atherosclerosis . Extracts from E. jambolana fruit, rich in anthocyanins including petunidin, have been used to suppress the proliferation of an HCT116 colon cancer cell line, as well as colon cancer stem cells . It is a dark-red or purple water-soluble pigment found in many red berries including chokeberries (Aronia sp), and Saskatoon berries (Amelanchier alnifolia) . Glycoside forms of petunidin are present in grapes, including petunidin-3-O-glucoside, petunidin-3-O-(6-p-coumaroyl) glucoside and petunidin-3-rutinoside .

Two similar compounds are Europinidin and Malvidin, which, like petunidin, are derived from Delphinidin and are O-methylated anthocyanidins of the 3-hydroxy type . Petunidin chloride is soluble in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dimethyl formamide (DMF) .

• CAS No.: 1429-30-7
• Product Name: Petunidin chloride
• Molecular Formula: C16H13ClO7
• Molecular Weight: 352.72 g/mol
• IUPAC Name: 2-(3,4-dihydroxy-5-methoxyphenyl)chromenylium-3,5,7-triol;chloride
• Standard InChI: InChI=1S/C16H12O7.ClH/c1-22-14-3-7(2-11(19)15(14)21)16-12(20)6-9-10(18)4-8(17)5-13(9)23-16;/h2-6H,1H3,(H4-,17,18,19,20,21);1H
• Standard InChIKey: QULMBDNPZCFSPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)O)C2=[O+]C3=CC(=CC(=C3C=C2O)O)O.[Cl-]
• Synonyms: petunidin
• PubChem Compound: 73386
• Last Modified: Aug 15 2023